Ethyl 17-iodoheptadecanoate

• Molecular Formula: C19H37IO2
• Molecular Weight: 424.4 g/mol
• IUPAC Name: ethyl 17-iodoheptadecanoate
• InChI: InChI=1S/C19H37IO2/c1-2-22-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20/h2-18H2,1H3
• InChI Key: CLPNPQWSZWRIMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCCCCCCCCCCCI

Description

Ethyl 17-iodoheptadecanoate is a useful research compound. Its molecular formula is C19H37IO2 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 17-hydroxy-heptadecanoate 79 (264 mg, 0.84 mmol), Ph3P (262 mg, 1 mmol) and imidazole (94 mg, 1.39 mmol) were dissolved in the mixture of CH2Cl2 (3 ml) and benzene (3 ml) and cooled to 0° C. Solid 12 (254 mg, 1 mmol) was added and the reaction mixture was stirred at 0° C. for 40 min. The reaction mixture was quenched by addition of MeOH (0.5 ml), diluted with EtOAc and washed with the aqueous NaHCO3—Na2S2O3 solution, dried over Na2SO4 and evaporated. Chromatography in hexane-EtOAc (97:3) afforded the product 80 (321 mg, 90%).